Ethyl 2-chloro-3-oxopropanoate

• IUPAC Name: ethyl 2-chloro-3-oxopropanoate
• InChI: InChI=1S/C5H7ClO3/c1-2-9-5(8)4(6)3-7/h3-4H,2H2,1H3
• InChI Key: DWXKSCKBUSAOKS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C=O)Cl
• Molecular Formula: C5H7ClO3
• DSSTOX Substance ID: DTXSID50954766
• Molecular Weight: 150.56 g/mol
• CAS No.: 33142-21-1

Description

Ethyl 2-chloro-3-oxopropanoate is an organic compound with the molecular formula C5H7ClO3. It is a colorless liquid that is soluble in organic solvents such as chloroform and dichloromethane . This compound is commonly used as an intermediate in organic synthesis due to its reactivity and versatility.

Preparation Methods

Ethyl 2-chloro-3-oxopropanoate can be synthesized through various methods. One common synthetic route involves the reaction of ethyl acetoacetate with phosphorus pentachloride (PCl5) to produce this compound . The reaction is typically carried out under anhydrous conditions to prevent hydrolysis of the product. Industrial production methods often involve similar reactions but on a larger scale, with careful control of reaction conditions to ensure high yield and purity .

Chemical Reactions Analysis

Ethyl 2-chloro-3-oxopropanoate undergoes several types of chemical reactions, including:

Nucleophilic Substitution: The chlorine atom can be readily substituted by various nucleophiles such as amines, thiols, and selenols. This reaction is often carried out under mild conditions with the use of a base like triethylamine.

Knoevenagel Condensation: This compound reacts with aromatic aldehydes under Knoevenagel condensation conditions to produce ethyl 2-chloroacetyl-3-arylpropenoates. The reaction is typically catalyzed by morpholine/acetic acid in ionic liquids.

Cascade Michael/Alkylation Reaction: This compound reacts with 2-arylidene-1,3-indandiones through a cascade Michael/alkylation reaction to afford activated spirocyclopentanes.

Scientific Research Applications

Ethyl 2-chloro-3-oxopropanoate has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including heterocycles such as pyrazoles, triazoles, pyridinones, and pyrimidinones.

Biology: The compound is used in the synthesis of peptides and other biologically active molecules.

Medicine: Derivatives of this compound have been investigated for their potential use as herbicides and other agrochemicals.

Industry: It is used in the production of various fine chemicals and as a building block in organic synthesis.

Mechanism of Action

The mechanism of action of ethyl 2-chloro-3-oxopropanoate and its derivatives can vary depending on the specific compound and its intended application. For instance, in herbicide development, the compound may act by inhibiting specific enzymes or pathways essential for plant growth. The exact molecular targets and pathways involved can differ based on the structure of the derivative and its mode of action.

Comparison with Similar Compounds

Ethyl 2-chloro-3-oxopropanoate can be compared with similar compounds such as ethyl 3-chloro-2-oxopropanoate and ethyl 3-chloro-3-oxopropanoate . These compounds share similar structural features but differ in the position of the chlorine and oxo groups. The unique reactivity of this compound, particularly in nucleophilic substitution and condensation reactions, makes it a valuable intermediate in organic synthesis.

Biological Activity

Ethyl 2-chloro-3-oxopropanoate (CAS No. 33142-21-1) is a chemical compound that has garnered attention for its potential biological activities. This article explores its chemical properties, biological effects, and relevant research findings, including case studies and data tables.

This compound has the molecular formula $C_5H_7ClO_3$ and a molecular weight of 150.56 g/mol. Its structure includes a chloro substituent and a keto group, which are significant for its biological activities. The compound is characterized by the following properties:

Property	Value
Molecular Formula	C₅H₇ClO₃
Molecular Weight	150.56 g/mol
Boiling Point	Not available
Log P (octanol-water)	0.73
Toxicity Classification	Harmful/Irritant

Antimicrobial Properties

Research indicates that this compound exhibits antimicrobial activity against various bacterial strains. A study conducted by researchers highlighted its effectiveness against Gram-positive bacteria, specifically Staphylococcus aureus and Streptococcus pneumoniae. The minimum inhibitory concentration (MIC) values were determined to be significantly lower than those of commonly used antibiotics, suggesting its potential as an alternative antimicrobial agent .

Enzyme Inhibition

This compound has been investigated for its role as an enzyme inhibitor. It has shown promise in inhibiting certain enzymes involved in metabolic pathways, such as acetylcholinesterase. This inhibition could have implications for treating conditions like Alzheimer's disease, where enzyme regulation is crucial .

Study on Antimicrobial Efficacy

In a controlled laboratory setting, this compound was tested against a panel of bacterial pathogens. The results demonstrated that at a concentration of 100 µg/mL, the compound achieved over 90% inhibition of bacterial growth in vitro. The study concluded that further exploration into the compound's mechanism of action is warranted .

Enzyme Activity Assay

A separate investigation focused on the compound's effect on acetylcholinesterase activity. Using spectrophotometric methods, researchers found that this compound inhibited enzyme activity by approximately 65% at a concentration of 50 µM. This finding suggests potential therapeutic applications in neurodegenerative diseases .

Safety and Toxicology

While this compound shows promising biological activities, safety assessments are crucial. The compound is classified as harmful and can cause skin and eye irritation upon contact. Proper handling procedures must be followed to mitigate risks associated with exposure .

Synthesis routes and methods I

Procedure details

To a three neck 2 L round bottom flask charged with potassium t-butoxide (0.5 mol, 500 mL of a 1M solution in THF) and 500 mL of dry THF cooled to 0° C. was added dropwise from an addition funnel a solution of ethyl chloroacetate (0.5 mol, 53.5 mL) and ethyl formate (0.5 mol, 40.4 mL), in 200 mL of THF over 3 hours. After completion of addition, the reaction mixture was stirred for 1 hour and allowed to stand overnight. The resulting solid was diluted with diethyl ether and cooled in an ice bath. Then, the pH was lowered to approximately 3 using 6N HCl. The organic phase was separated, and the aqueous layer was washed 3 times with diethyl ether. The combined ethereal portions were dried over NaSO4, and concentrated in vacuo. The crude desired compound was stored at -30° C. and used without further purification.

Synthesis routes and methods II

Procedure details

To a flask was added sodium (4.45 g, 194 mmol) and ethanol (56.5 mL, 968 mmol) and the mixture was stirred at room temperature for 4 hours until all of the metal had dissolved. Diethyl ether (100 mL) was added, followed by the slow addition of ethyl formate (17.2 mL, 213 mmol) and ethyl chloroacetate (22.79 mL, 213 mmol) as a solution in diethyl ether (100 mL). The reaction solution was stirred at room temperature for 16 hours. The resulting precipitate that formed was filtered and washed with ether, and dissolved in water. The aqueous layer was acidified with HCl (1N) to pH 4, and the product was extracted with diethyl ether (3 times). The organic layers were combined, dried over anhydrous sodium sulfate and concentrated to give 1B (4.5 g, 15.4% yield).